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Compound of Interest

2,4-Dimethoxy-3-
Compound Name:
methylbenzaldehyde

cat. No.: B1295677

Technical Guide: 2,4-Dimethoxy-3-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and relevant reaction pathways for 2,4-Dimethoxy-3-methylbenzaldehyde, a key
aromatic aldehyde in organic synthesis.

Molecular and Physicochemical Properties

2,4-Dimethoxy-3-methylbenzaldehyde is a substituted benzaldehyde derivative with
significant applications as a building block in the synthesis of complex organic molecules. A
summary of its key quantitative data is presented below.

Property Value

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Appearance White to light yellow crystalline powder
Melting Point 52-54 °C
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Synthesis via Vilsmeier-Haack Reaction

The synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde is effectively achieved through the
Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich
aromatic compounds. This reaction utilizes a Vilsmeier reagent, typically generated in situ from
a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCIs).
[1][2][3] The electron-rich nature of the precursor, 2,6-dimethoxytoluene, directs the formylation
to the para position relative to the methyl group, yielding the desired product.

Experimental Protocol

This protocol is a general representation of the Vilsmeier-Haack formylation adapted for the
synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde.

Materials:

2,6-Dimethoxytoluene

e N,N-Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

¢ Dichloromethane (DCM, anhydrous)

e Sodium acetate (saturated aqueous solution)

e Ice

o Water

o Diethyl ether or Ethyl acetate for extraction

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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Vilsmeier Reagent Formation: In a three-necked round-bottom flask equipped with a
dropping funnel, a mechanical stirrer, and a calcium chloride tube, place anhydrous N,N-
dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon). Cool the flask
in an ice-salt bath to 0 °C.

Slowly add phosphorus oxychloride (POCIs) dropwise to the cooled DMF with vigorous
stirring. Maintain the temperature below 5 °C during the addition. An exothermic reaction
occurs, forming the Vilsmeier reagent, a chloroiminium salt.[4]

After the complete addition of POCIs, allow the mixture to stir at 0 °C for an additional 30
minutes.

Formylation: Dissolve 2,6-dimethoxytoluene in anhydrous dichloromethane (DCM) and add it
dropwise to the freshly prepared Vilsmeier reagent, ensuring the temperature remains
between 0-5 °C.

After the addition is complete, remove the cooling bath and allow the reaction mixture to
warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice with stirring.

Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium
acetate until the pH is between 6 and 8.[5]

Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl
acetate (3 x 50 mL).

Combine the organic layers and wash with water, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica
gel to yield pure 2,4-Dimethoxy-3-methylbenzaldehyde.
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Reaction Pathway and Workflow

The following diagrams illustrate the key chemical transformation and a generalized
experimental workflow for the synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde.
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Caption: Vilsmeier-Haack reaction pathway for the synthesis of 2,4-Dimethoxy-3-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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